Cas no 1282541-08-5 (2-(3-Chloropyridin-4-yl)-5-methyloxazolo[4,5-b]pyridine)

2-(3-Chloropyridin-4-yl)-5-methyloxazolo[4,5-b]pyridine is a heterocyclic compound featuring a fused oxazolopyridine core with a chloropyridyl substituent. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. Its chloropyridyl moiety enhances reactivity in cross-coupling reactions, while the oxazolopyridine scaffold contributes to binding affinity in bioactive molecules. The compound's stability and well-defined synthetic pathway facilitate its use in developing novel inhibitors or ligands. Its structural versatility allows for further functionalization, enabling tailored applications in medicinal chemistry and material science. High purity and consistent quality ensure reliable performance in research and industrial settings.

2-(3-Chloropyridin-4-yl)-5-methyloxazolo[4,5-b]pyridine structure

1282541-08-5 structure

Product Name:2-(3-Chloropyridin-4-yl)-5-methyloxazolo[4,5-b]pyridine

CAS No:1282541-08-5

MF:C₁₂H₈ClN₃O

MW:245.664421081543

CID:1094135

PubChem ID:58148199

Update Time:2025-09-27

2-(3-Chloropyridin-4-yl)-5-methyloxazolo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

- 2-(3-Chloropyridin-4-yl)-5-methyloxazolo[4,5-b]pyridine
- 2-(3-chloropyridin-4-yl)-5-methyl-[1,3]oxazolo[4,5-b]pyridine
- SCHEMBL1027470
- 1282541-08-5
- Inchi： 1S/C12H8ClN3O/c1-7-2-3-10-11(15-7)16-12(17-10)8-4-5-14-6-9(8)13/h2-6H,1H3
- InChI Key： OLEJTLZAVXJWAP-UHFFFAOYSA-N
- SMILES： ClC1C=NC=CC=1C1=NC2=C(C=CC(C)=N2)O1

Computed Properties

Exact Mass: 245.0355896g/mol
Monoisotopic Mass: 245.0355896g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 279
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 51.8Å²

2-(3-Chloropyridin-4-yl)-5-methyloxazolo[4,5-b]pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029192091-1g	2-(3-Chloropyridin-4-yl)-5-methyloxazolo[4,5-b]pyridine	1282541-08-5	95%	1g	$490.05	2022-04-03
Chemenu	CM176746-1g	2-(3-chloropyridin-4-yl)-5-methyloxazolo[4,5-b]pyridine	1282541-08-5	95%	1g	$528	2024-08-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1806729-1g	2-(3-Chloropyridin-4-yl)-5-methyloxazolo[4,5-b]pyridine	1282541-08-5	98%	1g	￥4032.00	2024-08-09

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazolopyridines

Additional information on 2-(3-Chloropyridin-4-yl)-5-methyloxazolo[4,5-b]pyridine

2-(3-Chloropyridin-4-yl)-5-methyloxazolo[4,5-b]pyridine: A Comprehensive Overview

The compound 2-(3-Chloropyridin-4-yl)-5-methyloxazolo[4,5-b]pyridine (CAS No. 1282541-08-5) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of oxazolopyridines, which are known for their unique electronic properties and structural versatility. The molecule's structure features a pyridine ring fused with an oxazole ring, creating a bicyclic system that is both aromatic and electron-deficient. This characteristic makes it particularly interesting for applications in coordination chemistry, optoelectronics, and drug design.

Recent studies have highlighted the importance of oxazolopyridines in the development of novel materials for organic electronics. For instance, researchers have explored the use of 2-(3-Chloropyridin-4-yl)-5-methyloxazolo[4,5-b]pyridine as a building block for constructing low-dimensional materials such as metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit exceptional stability and porosity, making them ideal candidates for gas storage, catalysis, and sensing applications.

In the field of medicinal chemistry, oxazolopyridines like this compound have shown promise as potential drug candidates due to their ability to interact with biological targets such as enzymes and receptors. The presence of a chlorine substituent on the pyridine ring enhances the molecule's lipophilicity, which is a critical property for drug absorption and bioavailability. Furthermore, the methyl group at position 5 introduces steric effects that can modulate the molecule's binding affinity to specific protein pockets.

The synthesis of 2-(3-Chloropyridin-4-yl)-5-methyloxazolo[4,5-b]pyridine involves a multi-step process that typically begins with the preparation of the oxazole ring precursor. This is followed by a coupling reaction with the chloropyridine derivative to form the bicyclic structure. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield rates.

From an environmental perspective, understanding the degradation pathways of oxazolopyridines is crucial for assessing their ecological impact. Studies have shown that these compounds undergo hydrolytic cleavage under specific conditions, leading to the formation of less complex byproducts. This information is vital for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, 2-(3-Chloropyridin-4-yl)-5-methyloxazolo[4,5-b]pyridine (CAS No. 1282541-08-5) represents a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application development, position it as a key player in modern material science and pharmaceutical research.